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Compound of Interest

Compound Name: Triallylphosphine

Cat. No.: B101688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of

triallylphosphine, a valuable organophosphorus compound. The information presented is

intended to equip researchers and professionals in drug development and related scientific

fields with the necessary knowledge to produce and analyze this versatile reagent.

Introduction
Triallylphosphine is a trivalent organophosphorus compound with the chemical formula

(CH₂=CHCH₂)₃P. Its utility stems from the presence of the phosphorus lone pair and the

reactivity of the three allyl groups, making it a useful ligand in coordination chemistry and a

precursor in various organic syntheses. This document details a common and effective method

for its preparation via a Grignard reaction and outlines the key analytical techniques for its

characterization.

Synthesis of Triallylphosphine
The most prevalent method for the synthesis of triallylphosphine involves the reaction of a

phosphorus halide, typically phosphorus trichloride (PCl₃), with an allyl Grignard reagent,

allylmagnesium bromide.
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The synthesis process can be visualized as a two-step workflow: the formation of the Grignard

reagent followed by the reaction with the phosphorus precursor.
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Step 1: Grignard Reagent Formation

Step 2: Triallylphosphine Synthesis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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